Cas no 64140-62-1 (3-chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one)

• Product Name: 3-chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one
• CAS No: 64140-62-1
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• MDL: MFCD00463562
• CID: 500061
• PubChem ID: 2794881
• Update Time: 2025-05-24

3-chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-chloro-1-(2,3-dihydro-1H-indol-1-yl)-
• 1-(3-Chloropropanoyl)indoline
• 3-chloro-1-(2,3-dihydroindol-1-yl)propan-1-one
• 1-(3-chloro-propionyl)-2,3-dihydro-indole
• 1-(3-chloropropionyl)indoline
• 3-chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one
• 3-chloro-1-(2,3-dihydro-indol-1-yl)-propan-1-one
• AC1MDS3Z
• AC1Q3UEJ
• AC1Q3UEK
• N-(β-chloropropionyl)-indoline
• STOCK4S-99853
• SureCN4637311
• LKCAABJNTGSTHY-UHFFFAOYSA-N
• 64140-62-1
• Z217707220
• AKOS000118111
• chloropropionylindoline
• DTXSID90383475
• SB64895
• s12060
• 3-Chloro-1-(indolin-1-yl)propan-1-one
• LS-06241
• CS-0243073
• MFCD00463562
• F8880-7617
• EN300-25855
• SCHEMBL4637311
• STK996990
• ALBB-019020
• 1H-Indole, 1-(3-chloro-1-oxopropyl)-2,3-dihydro-

• MDL： MFCD00463562
• Inchi： 1S/C11H12ClNO/c12-7-5-11(14)13-8-6-9-3-1-2-4-10(9)13/h1-4H,5-8H2
• InChI Key： LKCAABJNTGSTHY-UHFFFAOYSA-N
• SMILES： ClCCC(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 209.06100
• Monoisotopic Mass: 209.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Melting Point: 83 °C
• PSA: 20.31000
• LogP: 2.26960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3-chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one

3-Chloro-1-(2,3-Dihydro-1H-Indol-1-Yl)Propan-1-One: A Comprehensive Overview

The compound 3-chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one, identified by the CAS registry number CAS No. 64140-62-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and chemical synthesis. The molecule consists of a chlorinated propanone moiety attached to a dihydroindole ring, which contributes to its intriguing chemical properties.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The dihydroindole moiety in 3-chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one is known to exhibit interesting pharmacokinetic properties, making it a valuable scaffold for further research. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and organocatalytic methods, which have been optimized to improve yield and purity.

The chlorination at the third position of the propanone group introduces additional electronic effects that influence the compound's reactivity and stability. This feature has been exploited in several studies to investigate its role in enzyme inhibition and receptor binding assays. For instance, recent findings suggest that this compound may exhibit potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including cardiovascular disorders and central nervous system diseases.

In terms of synthesis, the preparation of 3-chloro-1-(2,3-dihydro-1H-indol-1-yl)propan-1-one involves a multi-step process that begins with the formation of the dihydroindole ring. This is typically achieved through cyclization reactions involving amino alcohols or related precursors. The subsequent introduction of the chlorinated propanone group requires precise control over reaction conditions to ensure regioselectivity and avoid unwanted side products.

The structural versatility of this compound has also led to its use as an intermediate in the synthesis of more complex molecules. For example, researchers have employed it as a building block for constructing bioactive heterocycles with potential anti-inflammatory and anticancer properties. These findings underscore the importance of understanding the chemical reactivity and synthetic pathways of 3-chloro-1-(2,3-dihydro-1H-indol-1-yL)propan-1-one in advancing drug discovery efforts.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into its molecular composition and stereochemistry, which are essential for ensuring reproducibility in experimental studies.

In conclusion, 3-chloro